3-(1-(Benzenesulfonyl)-2,3-dihydro-1H-indol-5-yl)-N-hydroxyacrylamide

• IUPAC Name: (E)-3-[1-(benzenesulfonyl)-2,3-dihydroindol-5-yl]-N-hydroxyprop-2-enamide
• InChI: InChI=1S/C17H16N2O4S/c20-17(18-21)9-7-13-6-8-16-14(12-13)10-11-19(16)24(22,23)15-4-2-1-3-5-15/h1-9,12,21H,10-11H2,(H,18,20)/b9-7+
• InChI Key: MGTIFSBCGGAZDB-VQHVLOKHSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)C=CC(=O)NO)S(=O)(=O)C3=CC=CC=C3
• Isomeric SMILES: C1CN(C2=C1C=C(C=C2)/C=C/C(=O)NO)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol
• CAS No.: 1338320-94-7

Description

MPT0E028 is a novel pan-histone deacetylase inhibitor developed by Professor Jing-Ping Liou’s research group at Taipei Medical University. It is co-developed by Taipei Medical University and Formosa Pharmaceuticals. This compound upregulates H3 and tubulin acetylation, leading to cell cycle arrest and cell death. MPT0E028 has shown significant inhibition of tumor growth in various solid tumor cells, such as hepatomas and colorectal cancer .

Scientific Research Applications

MPT0E028 has a wide range of scientific research applications, including:

Chemistry: Used as a potent histone deacetylase inhibitor in various chemical reactions.

Biology: Demonstrates significant inhibition of tumor growth in various solid tumor cells.

Medicine: Potential therapeutic agent for treating cancers such as hepatomas and colorectal cancer.

Industry: Used in the development of anti-cancer drugs and other therapeutic agents .

Preparation Methods

MPT0E028 is synthesized through a series of chemical reactions involving N-hydroxyacrylamide-derived histone deacetylase inhibitors. The synthetic route includes the use of indoline-1-arylsulfonamides as a core structure . The industrial production methods involve the preparation of stock solutions in solvents like dimethyl sulfoxide, followed by storage at specific temperatures to maintain stability .

Chemical Reactions Analysis

MPT0E028 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common reagents and conditions used in these reactions include dimethyl sulfoxide and specific temperature controls to ensure the stability of the compound . The major products formed from these reactions include various acetylated proteins that lead to cell cycle arrest and apoptosis .

Mechanism of Action

MPT0E028 exerts its effects by inhibiting histone deacetylase, leading to the upregulation of H3 and tubulin acetylation. This results in cell cycle arrest and cell death. The molecular targets and pathways involved include the inhibition of histone deacetylase and the reduction of Akt phosphorylation in B-cell lymphoma .

Comparison with Similar Compounds

MPT0E028 is compared with other similar compounds such as suberoylanilide hydroxamic acid (SAHA), which is the first histone deacetylase inhibitor approved by the FDA. MPT0E028 shows a more potent histone deacetylase inhibitory effect compared to suberoylanilide hydroxamic acid and also possesses potent direct Akt targeting ability . Other similar compounds include various N-hydroxyacrylamide-derived histone deacetylase inhibitors .